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Compound of Interest

Compound Name: RWJ-56110 dihydrochloride

Cat. No.: B2398428 Get Quote

Safe Handling and Disposal Guide for RWJ-56110
Dihydrochloride
This guide provides essential safety, handling, and disposal protocols for RWJ-56110
dihydrochloride, a potent and selective peptide-mimetic inhibitor of Protease-Activated

Receptor 1 (PAR-1). While the supplier's Safety Data Sheet (SDS) classifies this compound as

not a hazardous substance or mixture, its significant biological activity, including the ability to

block angiogenesis and induce apoptosis, necessitates careful handling to ensure personnel

safety and experimental integrity.[1][2][3] This document is intended for researchers, scientists,

and drug development professionals.

Chemical and Physical Data
A summary of the key identifiers for RWJ-56110 dihydrochloride is provided below.

Identifier Value

CAS Number 2387505-58-8[1]

Molecular Formula C₄₁H₄₅Cl₄F₂N₇O₃[1]

Molecular Weight 863.65 g/mol [1]

Appearance Solid Powder[3]

Solubility Soluble in DMSO[3]
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Personal Protective Equipment (PPE)
Although not classified as hazardous, the potent biological nature of RWJ-56110
dihydrochloride warrants the use of standard personal protective equipment to prevent

inadvertent exposure. The following PPE is recommended for all procedures involving this

compound.

PPE Component Specification Rationale

Gloves Nitrile, powder-free gloves.
Protects against skin contact

during handling.

Gown
Laboratory coat or disposable

gown.

Protects skin and personal

clothing from contamination.

Eye & Face Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

aerosolized particles.

Respiratory Protection

Not required under normal use

with adequate ventilation. Use

a NIOSH-approved respirator if

generating aerosols or

handling large quantities of

powder outside a fume hood.

Prevents inhalation of the

compound, particularly in

powder form.

Operational and Handling Plan
Adherence to a strict handling protocol minimizes the risk of exposure and contamination.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a dry, dark place.[3]

Follow the recommended storage conditions for stability.
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Storage Condition Shelf Life

Solid (-20°C) 1 year[3]

Solid (-80°C) 6 months[2]

Stock Solution (DMSO, -20°C) 1 month[2]

Step-by-Step Handling Protocol: Stock Solution
Preparation

Preparation: Ensure the work area, such as a chemical fume hood or designated benchtop,

is clean and uncluttered. Assemble all necessary equipment, including the vial of RWJ-
56110 dihydrochloride, DMSO, pipettes, and vortex mixer.

Don PPE: Put on the recommended PPE (lab coat, gloves, safety glasses).

Equilibration: Allow the vial of RWJ-56110 dihydrochloride to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: If weighing the powder, perform this task in a chemical fume hood or on a balance

with a draft shield to minimize air currents.

Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).[2]

Mixing: Cap the vial securely and vortex until the solid is completely dissolved. The product

page indicates it is soluble in DMSO.[3]

Labeling and Storage: Clearly label the stock solution container with the compound name,

concentration, solvent, date, and your initials. Store the stock solution at -20°C for up to one

month.[2]
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Start: Receive Compound

Inspect Container for Damage

Store at Recommended
Temperature (-20°C or -80°C)

Don Personal Protective
Equipment (PPE)

Weigh Solid Compound
(in fume hood)

Dissolve in DMSO
to Create Stock Solution

Vortex Until Fully Dissolved

Label and Store Stock
Solution at -20°C

End: Ready for Experiment
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Workflow for preparing a stock solution of RWJ-56110 dihydrochloride.
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First Aid and Emergency Procedures
While classified as non-hazardous, take the following precautions in case of exposure.[1]

Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with large amounts of

water, lifting upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

medical attention.[1]

Skin Contact

Rinse skin thoroughly with water. Remove

contaminated clothing and shoes. Seek medical

attention if irritation develops.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spills

For minor spills, absorb the material with an

inert absorbent, collect it into a suitable

container for disposal, and clean the area.

Ensure adequate ventilation.

Disposal Plan
Dispose of all waste containing RWJ-56110 dihydrochloride in accordance with local, state,

and federal regulations. Chemical residues should be treated as special waste.[4]

Contaminated PPE: Dispose of used gloves, disposable gowns, and other contaminated

items in a designated hazardous waste container.

Solid Waste: Collect unused solid RWJ-56110 dihydrochloride and any contaminated

absorbent materials into a clearly labeled hazardous waste container.
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Liquid Waste: Dispose of unused stock solutions and experimental media containing the

compound as chemical waste. Do not pour down the drain.[4]

Waste Generation

Disposal Path

Experiment Complete
(Waste Generated)

Unused Solid Compound
& Contaminated Materials

Unused Stock Solution
& Experimental Media

Used Gloves, Gowns,
Pipette Tips

Place in Labeled
Chemical Waste Container

Arrange for Pickup by
Approved Waste Disposal Company

Click to download full resolution via product page

Logical flow for the disposal of RWJ-56110 dihydrochloride waste.

Experimental Protocols and Mechanism of Action
RWJ-56110 dihydrochloride is a potent inhibitor of PAR-1 activation.[2][3][5] It functions by

preventing the receptor's activation by agonists like thrombin, which in turn blocks downstream

signaling pathways responsible for processes such as platelet aggregation and endothelial cell

proliferation.[2][3]

Mechanism of Action: PAR-1 Inhibition
The diagram below illustrates the simplified signaling pathway. Thrombin cleaves the N-

terminus of the PAR-1 receptor, creating a "tethered ligand" that self-activates the receptor.

RWJ-56110 dihydrochloride non-competitively blocks this activation and subsequent

downstream signaling.
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Inhibitory action of RWJ-56110 on the PAR-1 signaling pathway.

Cited Experimental Protocol: Inhibition of Platelet
Aggregation
This protocol is based on the characterization of RWJ-56110 dihydrochloride's effect on

human platelets.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of RWJ-56110
dihydrochloride on platelet aggregation induced by thrombin or the PAR-1 agonist peptide

SFLLRN-NH₂.

Methodology:
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Prepare human platelet-rich plasma.

Pre-incubate the platelets with varying concentrations of RWJ-56110 dihydrochloride.

Induce platelet aggregation using a fixed concentration of either thrombin or SFLLRN-NH₂.

Measure the extent of aggregation using an aggregometer.

Calculate the IC₅₀ value, which is the concentration of RWJ-56110 dihydrochloride that

inhibits 50% of the aggregation response.

Reported Results:

IC₅₀ against SFLLRN-NH₂ induced aggregation: 0.16 µM[2][3]

IC₅₀ against thrombin-induced aggregation: 0.34 µM[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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